N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-2,4,6-trimethylbenzenesulfonamide
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Overview
Description
N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-2,4,6-trimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis of β-Lactam Antibiotics
This compound is utilized in the synthesis of β-lactam antibiotics , which are crucial for treating bacterial infections. The ethoxyphenyl group in the compound acts as a protecting group during the synthesis process. Its oxidative removal by ceric ammonium nitrate yields N-unsubstituted β-lactams, which are key intermediates in creating a variety of biologically active antibiotics .
Development of Anticancer Agents
The compound plays a significant role in the semi-synthesis of novel anticancer agents, such as Taxol and Taxotere . These agents are derived from β-lactam intermediates, which are synthesized using the ethoxyphenyl group as a protective moiety .
Schiff Base Ligand Chemistry
Schiff base ligands, which are derived from the compound, can coordinate with various transition metals due to their high stability and solubility in organic solvents. This coordination chemistry is essential for developing metal complexes with potential pharmacological activities .
Thiophene Derivative Synthesis
The compound is involved in synthesizing thiophene-based analogs, which are a class of biologically active compounds. These derivatives are of interest to medicinal chemists for creating advanced compounds with diverse biological effects .
Protective Group Chemistry
In protective group chemistry, the compound’s ethoxyphenyl group serves as a novel protecting group for N1-2-azetidinones. This is particularly important in areas where few good methods exist for amide-NH protection .
Synthesis of Biologically Active Compounds
The compound is used as an intermediate in the synthesis of various biologically active compounds. Its versatility in chemical reactions allows for the creation of multiple derivatives with potential therapeutic applications .
Research on Oxidative Deprotection
The compound’s ethoxyphenyl group is studied for its oxidative deprotection properties. This research can lead to more efficient methods for synthesizing N-unsubstituted β-lactams, which are valuable in pharmaceutical development .
Advanced Drug Delivery Systems
Finally, the compound’s structural features may be explored for designing advanced drug delivery systems. Its ability to undergo specific chemical transformations could be harnessed to create targeted delivery mechanisms for drugs .
Mechanism of Action
Target of Action
It’s known that many indole derivatives, which this compound may be related to, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
It’s known that indole derivatives, which this compound may be related to, can readily undergo electrophilic substitution due to excessive π-electrons delocalization . This property might influence the compound’s interaction with its targets.
Biochemical Pathways
Indole derivatives are known to influence a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Indole derivatives are known to possess various biological activities, suggesting that this compound may have similar effects .
properties
IUPAC Name |
N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-2,4,6-trimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O4S/c1-5-28-20-8-6-19(7-9-20)24-14-18(12-21(24)25)13-23-29(26,27)22-16(3)10-15(2)11-17(22)4/h6-11,18,23H,5,12-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMGPYXTUTGYDFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=C(C=C(C=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.